Cas no 99769-56-9 ([(4-methylenecyclohexyl)methyl] hydrogen succinate)

• Product name: [(4-methylenecyclohexyl)methyl] hydrogen succinate
• CAS No: 99769-56-9
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 1003017
• PubChem ID: 113527

[(4-methylenecyclohexyl)methyl] hydrogen succinate Chemical and Physical Properties

Names and Identifiers

• [(4-methylenecyclohexyl)methyl] hydrogen succinate
• [(E)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-yl] acetate
• 99769-56-9
• ((4-Methylenecyclohexyl)methyl) hydrogen succinate
• NS00065678
• 4-[(4-methylidenecyclohexyl)methoxy]-4-oxobutanoic acid
• [(4-Methylenecyclohexyl)methyl]hydrogen succinate
• EINECS 309-033-8
• DTXSID10912483
• AGRYPKJDKAJCRL-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H18O4/c1-9-2-4-10(5-3-9)8-16-12(15)7-6-11(13)14/h10H,1-8H2,(H,13,14)
• InChI Key： AGRYPKJDKAJCRL-UHFFFAOYSA-N
• SMILES： C=C1CCC(CC1)COC(=O)CCC(=O)O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų